3-Methanesulfinyl-pyridine-2-carbaldehyde

• Molecular Formula: C7H7NO2S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 3-methylsulfinylpyridine-2-carbaldehyde
• InChI: InChI=1S/C7H7NO2S/c1-11(10)7-3-2-4-8-6(7)5-9/h2-5H,1H3
• InChI Key: OKBPEBCHNWNISK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=C(N=CC=C1)C=O

Description

3-Methanesulfinyl-pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (0° C.), stirred solution of 3-methylsulfanyl-pyridine-2-carbaldehyde (prepared as described for AMD9574) (280 mg, 1.83 mmol) in a mixture of MeOH (20 mL) and water (2 mL) was added solid oxone (2.25 g, 3.66 mmol) and the resulting heterogeneous mixture was stirred for 5 h. At this point, the reaction mixture was diluted with CH2Cl2 (50 mL), and then filtered through celite, washed with CH2Cl2 (3×20 mL) and concentrated and dried in vacuo. Flash chromatography (silica gel, 4:1 hexanes-EtOAc) of the residue thus obtained afforded 70 mg (23%) of 3-methanesulfinyl-pyridine-2-carbaldehyde. 1H NMR (CDCl3) □ 2.86 (s, 3H), 7.81 (dd, 1H, J=8, 5 Hz), 8.66–8.69 (m, 1H), 8.90 (d, 1H, J=3 Hz), 10.12 (s, 1H).